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Compound of Interest

Compound Name: 2-Chlorophenyl cyclopentyl ketone
CAS No.: 6740-85-8
Cat. No.: B135927

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential, immediate safety and logistical information for handling 2-
Chlorophenyl cyclopentyl ketone (CAS No. 6740-85-8). Adherence to these procedures is
critical for ensuring laboratory safety and proper chemical management. This compound is a
known starting material in the synthesis of ketamine and norketamine and should be handled
with appropriate caution.[1][2][3]

Hazard Summary

2-Chlorophenyl cyclopentyl ketone presents several health and environmental hazards.[4][5]
All personnel must be familiar with these risks before handling the substance.
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Hazard Classification Description
Acute Toxicity, Oral (Category 4) Harmful if swallowed.[4][5]
Skin Sensitizer (Category 1) May cause an allergic skin reaction.[4][5]

Toxic to aquatic life with long-lasting effects.[4]

Chronic Aquatic Toxicity (Category 2) 5]

Primary Hazards Identified as an irritant.[5]

To the best of our knowledge, the toxicological properties of this material have not been

thoroughly investigated.[4]

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure when handling 2-Chlorophenyl

cyclopentyl ketone.
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PPE Category

Item

Specifications and
Recommendations

Eye/Face Protection

Safety Goggles/Eyeglasses

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[4][6]

Skin Protection

Chemical-Resistant Gloves

Wear compatible chemical-
resistant gloves to prevent skin
exposure.[4] Nitrile gloves may
not be suitable for ketones;
consider alternatives like butyl
or fluoroelastomer gloves for
better resistance.[7] Always

inspect gloves prior to use.

Protective Clothing

Wear compatible chemical-
resistant gloves and clothing to
prevent skin exposure.[4] A lab

coat or gown should be worn.

Respiratory Protection

Respirator

Use in a well-ventilated area. If
ventilation is inadequate, wear
a NIOSH/MSHA or European
Standard EN 149 approved
respirator.[4][7]

Operational Plan: Handling and Disposal

A systematic approach to handling and disposal is crucial to minimize risks associated with 2-

Chlorophenyl cyclopentyl ketone.

Preparation and Handling:
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e Ventilation: Ensure adequate ventilation in the handling area, preferably within a chemical

fume hood.[2] Mechanical exhaust is required.[4]

PPE Inspection: Before starting any work, inspect all PPE for signs of damage or
degradation.

Safe Handling Practices:

o

Avoid contact with skin, eyes, and clothing.[4][8]

[¢]

Avoid ingestion and inhalation.[4][6]

[¢]

Do not eat, drink, or smoke when using this product.[4]

[e]

Wash hands and face thoroughly after handling.[8]

o

Keep the container tightly closed when not in use.[4][6]

[¢]

Wash contaminated clothing before reuse.[4]

In Case of a Spill:

Evacuate: Immediately evacuate personnel from the affected area.
Ventilate: Ensure the area is well-ventilated.

Containment: Wear appropriate PPE and contain the spill using an inert absorbent material
(e.g., vermiculite, sand).

Collection: Collect the absorbed material and place it into a suitable, closed container for
disposal.[6][9]

Decontamination: Clean the spill area thoroughly.

Disposal Plan:

Waste Classification: All waste materials, including contaminated PPE and absorbent
materials, must be treated as hazardous waste.
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» Disposal Procedures: Dispose of contents and container in accordance with local, regional,
national, and international regulations.[4] Do not allow the chemical to enter drains or surface
water.[4] Chemical waste generators must determine whether a discarded chemical is
classified as a hazardous waste and consult relevant regulations for complete and accurate
classification.[6]

Experimental Workflow

The following diagram outlines the standard workflow for safely handling 2-Chlorophenyl

cyclopentyl ketone in a laboratory setting.

Preparation
- Verify fume hood function
- Inspect and don all required PPE

Proceed with experiment

Handling
- Dispense chemical in fume hood
- Avoid skin/eye contact and inhalation
- Keep container closed when not in use
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Spill Response
- Evacuate and ventilate area
- Contain with absorbent material
- Collect and dispose of as hazardous waste

Post-Handling
- Decontaminate work surfaces
- Remove and properly store or dispose of PPE

Generate waste Collect spill waste

Waste Disposal
- Segregate hazardous waste

- Label waste container appropriately
- Dispose according to institutional and regulatory guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 2-Chlorophenyl cyclopentyl ketone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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